Methyl 4-hydroxytetrahydro-2H-thiopyran-3-carboxylate

• CAS No.: 87206-45-9
• Molecular Formula: C7H12O3S
• Molecular Weight: 176.24 g/mol
• IUPAC Name: methyl 4-hydroxythiane-3-carboxylate
• InChI: InChI=1S/C7H12O3S/c1-10-7(9)5-4-11-3-2-6(5)8/h5-6,8H,2-4H2,1H3
• InChI Key: WCYCFRFETLXIJS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CSCCC1O

Description

Methyl 4-hydroxytetrahydro-2H-thiopyran-3-carboxylate is a useful research compound. Its molecular formula is C7H12O3S and its molecular weight is 176.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-oxotetrahydro-2H-thiopyran-3-carboxylate (3.00 g, 17.2 mmol) in THF (57 mL) was stirred at 0° C. Sodium borohydride (1.30 g, 34.4 mmol) was added and the resulting mixture was stirred at ambient temperature for 4 hours. The mixture was thermally stabilized with a water bath and carefully quenched with 1N aqueous HCl. The reaction mixture was then diluted with water and extracted with EtOAc (2×). The combined organic extracts were washed with water, brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo to afford the title compound. The residue was carried forward without further purification.